Cas no 887594-08-3 (Tert-butyl 2-cyanoacetyl-1-azetidinecarboxylate)

Tert-butyl 2-cyanoacetyl-1-azetidinecarboxylate structure
887594-08-3 structure
Product Name:Tert-butyl 2-cyanoacetyl-1-azetidinecarboxylate
CAS No:887594-08-3
MF:C11H16N2O3
MW:224.256342887878
CID:2811588
Update Time:2023-08-07

Tert-butyl 2-cyanoacetyl-1-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 2-CYANOACETYL-1-AZETIDINECARBOXYLATE
    • AB3351
    • tert-Butyl 2-(cyanoacetyl)azetidine-1-carboxylate
    • tert-butyl 2-(2-cyanoacetyl)azetidine-1-carboxylate
    • Tert-butyl 2-cyanoacetyl-1-azetidinecarboxylate
    • Inchi: 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-7-5-8(13)9(14)4-6-12/h8H,4-5,7H2,1-3H3
    • InChI Key: OOXZPWAZACIQBG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC1C(CC#N)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 348
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70.4
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